Cas no 1798456-77-5 (1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea)

1-[3-(Furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea is a heterocyclic urea derivative featuring both furan and thiophene moieties. Its molecular structure combines a hydroxyalkyl group with aromatic heterocycles, making it a versatile intermediate for pharmaceutical and agrochemical applications. The presence of the urea linkage enhances hydrogen-bonding potential, which may contribute to biological activity or material interactions. The furan and thiophene rings offer opportunities for further functionalization, enabling tailored modifications for specific research or industrial uses. This compound’s balanced hydrophilicity and lipophilicity, derived from its polar hydroxy group and aromatic systems, suggest potential utility in drug discovery or as a building block for advanced organic synthesis.
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea structure
1798456-77-5 structure
Product Name:1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
CAS No:1798456-77-5
MF:C13H16N2O3S
MW:280.342741966248
CID:5407017
Update Time:2025-06-12

1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-thiophen-2-ylurea
    • 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
    • Inchi: 1S/C13H16N2O3S/c1-13(17,8-10-4-2-6-18-10)9-14-12(16)15-11-5-3-7-19-11/h2-7,17H,8-9H2,1H3,(H2,14,15,16)
    • InChI Key: FMKHYMBZHDMADS-UHFFFAOYSA-N
    • SMILES: N(CC(O)(C)CC1=CC=CO1)C(NC1SC=CC=1)=O

1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6194-0453-2μmol
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
2μmol
$85.5 2023-09-09
Life Chemicals
F6194-0453-5μmol
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
5μmol
$94.5 2023-09-09
Life Chemicals
F6194-0453-10μmol
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
10μmol
$103.5 2023-09-09
Life Chemicals
F6194-0453-20μmol
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
20μmol
$118.5 2023-09-09
Life Chemicals
F6194-0453-1mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
1mg
$81.0 2023-09-09
Life Chemicals
F6194-0453-2mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
2mg
$88.5 2023-09-09
Life Chemicals
F6194-0453-3mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
3mg
$94.5 2023-09-09
Life Chemicals
F6194-0453-4mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
4mg
$99.0 2023-09-09
Life Chemicals
F6194-0453-5mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
5mg
$103.5 2023-09-09
Life Chemicals
F6194-0453-10mg
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea
1798456-77-5
10mg
$118.5 2023-09-09

Additional information on 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea

Research Briefing on 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea (CAS: 1798456-77-5)

In recent years, the compound 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea (CAS: 1798456-77-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique furan and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The structural complexity and functional diversity of this compound make it a valuable candidate for further pharmacological exploration.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Another key area of research involves the compound's role in cancer therapy. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicated that 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea can induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The study highlighted the compound's ability to disrupt critical cellular processes in cancer cells while exhibiting minimal cytotoxicity in normal cells, a finding that underscores its therapeutic potential.

The synthesis and optimization of 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea have also been a focus of recent investigations. A 2023 paper in Tetrahedron Letters described an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The authors emphasized the importance of optimizing reaction conditions to preserve the compound's stereochemical integrity, which is crucial for its biological activity.

Despite these advancements, several challenges remain. The pharmacokinetic properties of 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea, such as its metabolic stability and bioavailability, require further investigation. Ongoing studies are exploring structural modifications to improve these properties while maintaining the compound's efficacy. Additionally, more extensive in vivo studies are needed to validate its therapeutic potential and safety profile.

In conclusion, 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(thiophen-2-yl)urea represents a promising scaffold for drug development, with demonstrated activity in inflammation and oncology. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. The compound's unique structural features and biological activities position it as a compelling subject for future studies in chemical biology and medicinal chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd